Cas no 863001-03-0 (6-ethoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole)

• Product Name: 6-ethoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole
• CAS No: 863001-03-0
• MF: C₁₉H₂₁N₃OS
• MW: 339.45454287529
• CID: 5842823
• PubChem ID: 7086368
• Update Time: 2025-11-07

6-ethoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 6-ethoxy-2-(4-phenyl-1-piperazinyl)-
• 6-ethoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole
• AKOS024591227
• 6-ethoxy-2-(4-phenylpiperazin-1-yl)benzo[d]thiazole
• 863001-03-0
• AB00671014-01
• F0647-0150

• Inchi： 1S/C19H21N3OS/c1-2-23-16-8-9-17-18(14-16)24-19(20-17)22-12-10-21(11-13-22)15-6-4-3-5-7-15/h3-9,14H,2,10-13H2,1H3
• InChI Key： MQBYBDXEXUDGET-UHFFFAOYSA-N
• SMILES： S1C2=CC(OCC)=CC=C2N=C1N1CCN(C2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 339.14053348g/mol
• Monoisotopic Mass: 339.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• Density: 1.237±0.06 g/cm3(Predicted)
• Boiling Point: 509.5±60.0 °C(Predicted)
• pka: 5.96±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 6-ethoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole

Comprehensive Overview of 6-ethoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole (CAS No. 863001-03-0)

6-ethoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole (CAS No. 863001-03-0) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the benzothiazole class, a heterocyclic scaffold known for its diverse biological activities. With an ethoxy substituent at the 6-position and a 4-phenylpiperazine moiety at the 2-position, this molecule exhibits intriguing physicochemical properties that make it a subject of interest in drug discovery and material science.

Recent studies have highlighted the role of benzothiazole derivatives in modulating central nervous system (CNS) targets, particularly in the context of neurodegenerative diseases and psychiatric disorders. The phenylpiperazine fragment, a common pharmacophore in neuroactive compounds, suggests potential interactions with serotonin or dopamine receptors. Researchers are actively exploring whether 6-ethoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole could serve as a lead compound for developing novel therapeutics targeting mood disorders or cognitive enhancement—a hot topic in modern neuroscience.

From a chemical perspective, the ethoxy group enhances the compound's lipophilicity, potentially improving blood-brain barrier penetration—a critical factor for CNS-targeting drugs. Computational modeling studies indicate that the benzothiazole core may participate in π-π stacking interactions with aromatic amino acid residues in protein binding sites, while the piperazine nitrogen atoms could form hydrogen bonds. These molecular features align with current trends in structure-based drug design, where researchers increasingly focus on optimizing such interactions for improved target selectivity.

The synthesis of CAS 863001-03-0 typically involves multi-step organic reactions, including cyclization to form the benzothiazole ring and subsequent nucleophilic substitution to introduce the phenylpiperazine moiety. Analytical characterization using techniques like NMR, HPLC, and mass spectrometry confirms the compound's high purity—a crucial requirement for research applications. In the context of green chemistry advancements, scientists are investigating more sustainable synthetic routes for such heterocyclic compounds to reduce environmental impact.

Beyond pharmaceutical applications, 6-ethoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole has shown promise in materials science. Its conjugated system and electron-rich nitrogen atoms make it a candidate for developing organic semiconductors or fluorescent probes. This dual potential in both life sciences and material applications reflects the growing interdisciplinary nature of chemical research, where single compounds often find utility across multiple fields—a concept frequently searched by students and researchers exploring career paths in STEM.

Quality control and proper storage of 863001-03-0 are essential considerations for laboratories working with this compound. Standard protocols recommend storage in airtight containers under inert atmosphere at controlled temperatures to maintain stability. The compound's solubility profile—moderate in organic solvents like DMSO or ethanol but poor in water—guides formulation strategies for experimental studies. These practical aspects are often the subject of technical queries from researchers new to working with benzothiazole derivatives.

As research into 6-ethoxy-2-(4-phenylpiperazin-1-yl)-1,3-benzothiazole continues, the scientific community eagerly awaits published data on its detailed pharmacological profile and potential clinical applications. The compound represents an excellent example of how strategic modifications to heterocyclic scaffolds can yield molecules with tailored properties—a fundamental principle in modern medicinal chemistry that continues to drive innovation in drug development pipelines worldwide.